Cas no 199116-57-9 (9H-Xanthene-3,6-diamine)

• Product Name: 9H-Xanthene-3,6-diamine
• CAS No: 199116-57-9
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• MDL: MFCD30470564
• CID: 5163102
• Update Time: 2025-05-22

9H-Xanthene-3,6-diamine Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthene-3,6-diamine
• 3,6-Diamino-9H-xanthene

• MDL： MFCD30470564
• Inchi： 1S/C13H12N2O/c14-10-3-1-8-5-9-2-4-11(15)7-13(9)16-12(8)6-10/h1-4,6-7H,5,14-15H2
• InChI Key： WRCZSYNKKSWEFM-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(N)C=C2)OC2=C1C=CC(N)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on 9H-Xanthene-3,6-diamine

9H-Xanthene-3,6-diamine (CAS No. 199116-57-9): A Versatile Fluorescent Dye with Emerging Applications

9H-Xanthene-3,6-diamine (CAS No. 199116-57-9) is a highly specialized xanthene derivative that has gained significant attention in recent years due to its unique photophysical properties and broad application potential. As a member of the fluorescent dye family, this compound exhibits exceptional brightness and photostability, making it particularly valuable for advanced research applications.

The molecular structure of 9H-Xanthene-3,6-diamine features a central xanthene core with amino substituents at the 3 and 6 positions. This specific substitution pattern contributes to its remarkable fluorescence quantum yield and solvatochromic behavior, which are currently hot topics in materials science research. Researchers are particularly interested in how these properties can be exploited for bioimaging applications and molecular sensing.

Recent studies have demonstrated that 9H-Xanthene-3,6-diamine derivatives show promise in fluorescence microscopy applications, especially in super-resolution imaging techniques that are revolutionizing cellular biology. The compound's ability to undergo photoinduced electron transfer makes it an attractive candidate for developing novel photodynamic therapy agents, a rapidly growing field in medical research.

In the field of material science, 9H-Xanthene-3,6-diamine is being investigated for its potential in organic electronics. Its rigid planar structure and extended π-conjugation system make it suitable for incorporation into organic light-emitting diodes (OLEDs) and other optoelectronic devices. This aligns with current industry trends toward more efficient and environmentally friendly display technologies.

The synthesis of 9H-Xanthene-3,6-diamine typically involves multi-step organic reactions starting from commercially available xanthene precursors. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to improve yields while minimizing environmental impact. These developments are particularly relevant given the growing emphasis on sustainable chemical production.

Analytical characterization of 9H-Xanthene-3,6-diamine typically employs techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and various spectroscopic methods. The compound's strong UV-visible absorption and fluorescence emission make it relatively easy to detect and quantify, even at low concentrations.

From a commercial perspective, the demand for specialized fluorescent dyes like 9H-Xanthene-3,6-diamine has been steadily increasing. This growth is driven by expanding applications in biotechnology, medical diagnostics, and advanced materials. The compound's relatively high purity requirements and specialized applications contribute to its premium market positioning.

Researchers working with 9H-Xanthene-3,6-diamine often inquire about its solubility properties, pH stability, and compatibility with various solvents. These parameters are crucial for experimental design, particularly in biological applications where maintaining physiological conditions is essential. The compound demonstrates good solubility in polar organic solvents and moderate stability across a range of pH values.

Future research directions for 9H-Xanthene-3,6-diamine include exploring its potential in single-molecule spectroscopy and developing water-soluble derivatives for in vivo imaging. The compound's modular structure allows for various chemical modifications, enabling researchers to fine-tune its properties for specific applications. This adaptability makes it a valuable tool in the ongoing development of next-generation fluorescent probes.

As the scientific community continues to investigate xanthene-based fluorophores, 9H-Xanthene-3,6-diamine stands out as a compound with significant untapped potential. Its combination of favorable photophysical properties and chemical versatility positions it as an important building block for future innovations in optical materials and bioimaging technologies.